
What is the molecular formula of Acid Blue 15?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acid Blue 15

Cat. No.: B1585269 Get Quote

An In-depth Technical Guide to Acid Blue 15
This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, analysis, and applications of Acid Blue 15 (C.I. 42645). The information

is intended for researchers, scientists, and professionals in drug development and related

fields.

Molecular Identity and Chemical Properties
Acid Blue 15, also known as Acid Brilliant Blue B or Acid Blue FF, is a synthetic triarylmethane

dye.[1] Its chemical structure imparts a brilliant blue color, making it a widely used colorant in

various industries.

Molecular Formula: C₄₂H₄₆N₃NaO₆S₂[2][3][4]

The structure of Acid Blue 15 is characterized by a central carbon atom bonded to three

aromatic rings, with sulfonic acid groups that confer its acidic nature and water solubility.

Physicochemical Data
A summary of the key quantitative data for Acid Blue 15 is presented in the table below for

easy reference and comparison.
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Property Value References

Molecular Weight 775.95 g/mol [1][2][3][4]

CAS Number 5863-46-7 [1][2][3]

Appearance Bright blue powder [1][5]

Solubility

Slightly soluble in cold water;

soluble in hot water and

ethanol.

[2][4][5]

Purity >98% [6]

Moisture Content ≤1.0% [7]

Spectroscopic Data
The UV-Visible spectrum of Acid Blue 15 in aqueous solution exhibits a maximum absorption

(λmax) in the visible region, which is responsible for its intense blue color.

Wavelength Molar Absorptivity (ε) Solvent

~610 nm Not available Water

Experimental Protocols
This section details the methodologies for the synthesis and analysis of Acid Blue 15, as well

as its application in textile dyeing.

Synthesis of Acid Blue 15
The manufacturing process of Acid Blue 15 involves a two-step reaction: condensation

followed by oxidation.[2][3]

Step 1: Condensation

React one molar equivalent of formaldehyde with two molar equivalents of N,N-diethyl-3-

methylbenzenamine.
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This reaction forms a leuco base, which is a colorless intermediate.

Step 2: Oxidation

The leuco base is then oxidized in the presence of 3-

(Ethyl(phenyl)amino)methyl)benzenesulfonic acid.

A strong oxidizing agent, such as a dichromate, is used to carry out the oxidation.[2]

The oxidation process develops the chromophore, resulting in the formation of the colored

Acid Blue 15 dye.

Reactants

Intermediate

Oxidation Product

Formaldehyde

Leuco Base

Condensation

N,N-diethyl-3-
methylbenzenamine

Acid Blue 15

Oxidation

Dichromate

3-(Ethyl(phenyl)amino)methyl)
benzenesulfonic acid
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Synthesis of Acid Blue 15.

Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)
HPLC is a common technique for the analysis of dyes, including Acid Blue 15, particularly in

the context of degradation studies. A general protocol for the analysis of textile dyes is provided
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below, which can be adapted for Acid Blue 15.

Sample Preparation:

Accurately weigh a standard of Acid Blue 15 and dissolve it in a suitable solvent (e.g., a

mixture of acetonitrile and water) to prepare a stock solution.

Prepare a series of calibration standards by diluting the stock solution.

For unknown samples, dissolve them in the mobile phase and filter through a 0.45 µm

syringe filter before injection.

Chromatographic Conditions:

Column: A reversed-phase C18 column is typically used.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

acetate or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) is

common.

Flow Rate: Typically 1.0 mL/min.

Detection: UV-Vis detector set at the λmax of Acid Blue 15 (~610 nm).

Quantification:

Construct a calibration curve by plotting the peak area against the concentration of the

standards.

Determine the concentration of Acid Blue 15 in the unknown samples by interpolating

their peak areas on the calibration curve.

Application Protocol: Textile Dyeing
Acid Blue 15 is primarily used for dyeing protein fibers such as wool and silk, as well as nylon.

[3][7][8]

Dye Bath Preparation:
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Prepare an aqueous dye bath containing the required amount of Acid Blue 15.

Add an acid, such as acetic acid or sulfuric acid, to achieve an acidic pH, which is

necessary for the dye to bind to the fibers.

Auxiliary chemicals, such as leveling agents, may be added to ensure even dyeing.

Dyeing Process:

Immerse the textile material in the dye bath.

Gradually raise the temperature of the dye bath to near boiling while continuously agitating

the material.

Maintain the temperature for a specific duration to allow for dye penetration and fixation.

Rinsing and Finishing:

After dyeing, rinse the material thoroughly with water to remove any unfixed dye.

A final wash with a mild detergent may be performed, followed by drying.

Industrial and Research Applications
Acid Blue 15 is a versatile dye with applications in several industries.

Industrial Applications
Industry Application

Textile Dyeing of wool, silk, and nylon fabrics.[3][7][8]

Leather Coloring of leather goods.[2][7][8]

Paper Coloration of paper products.[8]

Inks Formulation of printing inks.

Research Applications
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Due to its complex and stable structure, Acid Blue 15 is often used as a model compound in

environmental research, particularly in studies focused on the degradation of textile dyes and

the development of wastewater treatment technologies.[4]

Environmental Fate and Degradation
The release of Acid Blue 15 into the environment is a concern due to its persistence and

potential toxicity to aquatic life. Research has focused on various methods for its removal from

wastewater.

Degradation Pathways
The degradation of Acid Blue 15 can be achieved through advanced oxidation processes

(AOPs) and biological treatments. These processes aim to break down the complex dye

molecule into simpler, less harmful compounds. A simplified representation of a potential

degradation pathway is shown below.
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Simplified degradation pathway of Acid Blue 15.

Wastewater Treatment Workflow
A typical workflow for the treatment of wastewater containing Acid Blue 15 involves several

stages.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1585269?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585269?utm_src=pdf-body
https://www.benchchem.com/product/b1585269?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Influent Pre-treatment Primary Treatment Secondary Treatment
Effluent

Dye-containing
Wastewater Screening Equalization Coagulation/

Flocculation Sedimentation Advanced Oxidation
Process (AOP)

Biological
Treatment

Treated Water
for Discharge

Click to download full resolution via product page

Wastewater treatment workflow for Acid Blue 15.

Safety and Handling
Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn when handling Acid Blue 15 powder. Avoid inhalation of dust and contact with

skin and eyes. Store in a cool, dry, and well-ventilated area away from incompatible materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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